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Compound of Interest

Compound Name: 1-Benzyl-4-chloro-1H-pyrazole

CAS No.: 50877-40-2

Cat. No.: B8029954

Get Quote

Executive Summary
This guide provides a technical comparison of 1-benzyl-4-halo-pyrazoles (Cl, Br, I), a critical

class of intermediates in medicinal chemistry (e.g., for RIP1 kinase inhibitors and metalation

reagents). We compare these N-substituted derivatives against their unsubstituted 4-halo-1H-

pyrazole counterparts to elucidate how N-benzylation alters solid-state packing, melting

behavior, and intermolecular interactions.

Key Insight: While unsubstituted 4-halopyrazoles rely on robust N-H···N hydrogen bonding

networks, 1-benzyl derivatives must adopt alternative packing motifs driven by Halogen

Bonding (XB) and

-

stacking, significantly impacting their solubility and crystallinity profiles.

Part 1: Comparative Analysis of Physicochemical
Properties
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The following table contrasts the physical data of the 1-benzyl derivatives (the "Product")

against the unsubstituted "Alternatives". Note the distinct drop in melting point for the benzyl

derivatives, indicative of the loss of the primary hydrogen-bond donor.

Table 1: Physicochemical & Structural Data Comparison

Feature
1-Benzyl-4-

chloropyrazole

1-Benzyl-4-

bromopyrazole

1-Benzyl-4-

iodopyrazole

Alternative: 4-

Iodo-1H-

pyrazole

CAS Number Not widely listed 50877-41-3 50877-42-4 3469-69-0

Melting Point
Low melting solid

/ Oil
62–66 °C 61–65 °C 108–110 °C

Primary

Interaction

VdW /

-Stacking

Weak Halogen

Bond /

-

Strong Halogen

Bond (C-I···N)

H-Bond (N-H···N)

+ Halogen Bond

Crystal Habit Prisms/Needles Prisms Prisms Needles/Plates

Density (Calc.) ~1.2 g/cm³ ~1.4 g/cm³ 1.67 g/cm³ ~2.4 g/cm³

Lipophilicity

(LogP)
High (>2.5) High (~2.7) High (~2.[1]5) Low (<1.0)

Structural Determinants: The "Benzyl Effect"
Loss of H-Bond Donor: Unsubstituted 4-halopyrazoles form robust supramolecular chains

(catemers) or trimers via N-H···N interactions. N-benzylation removes this dominant force.

Halogen Bonding (XB) Activation: In the absence of strong H-bonds, the

-hole of the halogen atom (especially Iodine) becomes a primary structure-directing agent,
forming C-X···N contacts with the pyridine-like nitrogen of a neighboring ring.

Steric Bulk: The benzyl group disrupts the planar packing efficiency, lowering the melting

point (e.g., 4-Iodo-H is ~109°C vs. 1-Benzyl-4-Iodo is ~63°C).
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Part 2: Experimental Protocols
Protocol A: Synthesis of 1-Benzyl-4-Iodopyrazole
Target: High-purity crystalline solid for X-ray diffraction.

Reagents: 4-Iodopyrazole (1.0 eq), Benzyl bromide (1.1 eq),

(2.0 eq), Acetonitrile (ACN).

Dissolution: Dissolve 4-iodopyrazole in anhydrous ACN (0.5 M concentration).

Deprotonation: Add

and stir at room temperature (RT) for 30 mins.

Alkylation: Add benzyl bromide dropwise. Heat to 60°C for 4 hours.

Workup: Filter inorganic salts. Evaporate solvent. Redissolve residue in EtOAc, wash with

water/brine.

Purification: Recrystallize from hot Hexane/EtOAc (9:1) to yield colorless prisms.

Protocol B: Single Crystal Growth (Vapor Diffusion)
Objective: Grow X-ray quality crystals suitable for resolving halogen bonding networks.

Primary Solution: Dissolve 20 mg of 1-benzyl-4-iodopyrazole in 2 mL of Dichloromethane

(DCM) in a small vial.

Antisolvent: Place the small vial (uncapped) inside a larger jar containing 10 mL of Pentane.

Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

Harvest: Crystals should appear within 48–72 hours as the pentane vapor diffuses into the

DCM, slowly lowering solubility.

Part 3: Visualization of Structural Logic
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The following diagrams illustrate the synthesis workflow and the competing intermolecular

forces that dictate the crystal structure.

Diagram 1: Synthesis & Crystallization Workflow
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Caption: Workflow transforming the H-bonded precursor into the halogen-bonded target for

structural analysis.

Diagram 2: Intermolecular Interaction Logic
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Caption: The crystal lattice is stabilized by the "Sigma Hole" interaction between Iodine and

Nitrogen, replacing the lost Hydrogen Bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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